BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Multiphase Flow Meter
Validation in Field Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Petroleum

Cat. No.: B1179459

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of multiphase flow meter (MPFM) performance,
supported by available technical specifications and findings from field validation studies. The
aim is to offer a comprehensive overview for professionals involved in research and
development who require accurate and reliable fluid flow measurements.

Performance Comparison of Multiphase Flow
Meters

The selection of a multiphase flow meter is a critical decision that impacts production
optimization, reservoir management, and fiscal allocation.[1] Manufacturers provide
specifications for their instruments, which serve as a baseline for expected performance.
However, field validation under real-world conditions is crucial to ascertain their true accuracy
and reliability. The following tables summarize the manufacturer-stated performance
specifications for several common multiphase flow meters. It is important to note that direct,
third-party, side-by-side experimental comparison data is limited in the public domain.
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Manufactur
er

Model

Technology
Used

Gas Volume
Fraction
(GVF)
Range

Water
Liquid Ratio
(WLR)
Range

Stated
Measureme
nt
Uncertainty

(Typical)

Emerson

Roxar 2600
MPFM

Impedance,
Venturi,
Gamma

Density

0-100%

0-100%

Liquid Rate:
+3-10%
(relative);
Gas Rate:
+5-8%
(relative);
Water-in-
Liquid Ratio:
+2-10%
(absolute)[2]

Schlumberge

r

PhaseWatche
r Vx/ Vx

Spectra

Venturi, Dual-
Energy

Gamma Ray

0-100%

Not specified

Not explicitly
stated in
available
documents,
but field-
proven for

accuracy.[3]

Agar

Corporation

MPFEM-50

Coriolis,
Microwaves,

Dual Venturi

0-100%

0-100%

Oil/Liquid
Rate: +5%
(relative);
Gas Rate:
+10%
(relative)[4]

Weatherford

Alpha VSRD

Sonar, Near
Infra-red,

Venturi

Not specified

Not specified

Gas Rate:
within
+2.92%;
Liquid Rate:
within
+14.04% (in a
field
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comparison)

[5]

Liquid: 0.5%;
Mechanical - - Water Cut:
Tek-Trol MPFM ) Not specified Not specified
Separation 3%,; Gas: 1%

[6]

Experimental Protocols for Field Validation

The validation of multiphase flow meters in the field typically involves comparing their
measurements against a reliable reference system, often a conventional test separator.[2]
While specific protocols may vary depending on the field conditions and the technology being
tested, a general methodology is followed.

General Field Validation Protocol:

 Installation and Calibration: The MPFM is installed in series with a calibrated conventional
well testing system, which includes test separators and a test tank.[7] The reference
system's instrumentation is calibrated to ensure its accuracy.

o Well Selection: A range of wells with diverse production rates, Gas Oil Ratios (GOR), and
water cuts are chosen to test the MPFM over a wide operational envelope.[2][7]

o Simultaneous Measurement: The production fluid is flowed through both the MPFM and the
reference test separator simultaneously. Key parameters such as oil, water, and gas flow
rates, pressure, and temperature are recorded from both systems.

o Data Comparison: The data from the MPFM is compared against the measurements from
the reference system. The performance of the MPFM is evaluated based on the deviation
between the two sets of measurements.

o Performance Criteria: The evaluation is based on pre-defined performance criteria, which
may include accuracy, repeatability, and reliability over a range of operating conditions.[2]

Field trials have highlighted that while MPFMs can be highly accurate, their performance can
be influenced by factors such as changing fluid properties and extreme flow conditions.[8] For
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instance, some studies have noted larger discrepancies at very low liquid rates or high gas-
volume fractions.

Visualizing Experimental and Logical Workflows

To better understand the processes involved in MPFM validation and selection, the following
diagrams, created using Graphviz (DOT language), illustrate a typical experimental workflow
and a logical decision-making pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Multiphase Flow Meter
Validation in Field Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179459#validation-of-multiphase-flow-meters-in-
field-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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